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Compound of Interest

Compound Name: Antibacterial agent 216

Cat. No.: B15568340 Get Quote

In-Depth Technical Guide: Antibacterial Agent
216
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Antibacterial Agent 216, a potent

compound with significant activity against Mycobacterium tuberculosis. This document details

its chemical identity, quantitative biological data, experimental protocols, and proposed

mechanism of action, serving as a valuable resource for researchers in the field of antibacterial

drug discovery and development.

Chemical Identification
Initial investigations have identified "Antibacterial agent 216" as Compound 2a/Compound 4

from relevant scientific literature.

IUPAC Name: 4-(5-pentadecyl-1,3,4-oxadiazol-2-yl)pyridine[1][2][3]

CAS Number: A specific CAS number for this compound is not readily available in the

searched literature.

MedChemExpress Catalog Number: HY-175825 (as "Antibacterial agent 216")
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Quantitative Data Summary
The primary biological activity of Antibacterial Agent 216 is its potent inhibition of

Mycobacterium tuberculosis. The following table summarizes the key quantitative data from in

vitro studies.

Parameter Value Details Reference

MIC vs. M.

tuberculosis H37Rv
0.05 µg/mL

Standard drug-

sensitive strain
[1][2]

MIC vs. Drug-

Resistant Strain

(CIBIN 112)

0.05 µg/mL

10x more active than

isoniazid, 20x more

active than

streptomycin, and 28x

more active than

ethambutol against

this resistant strain.

[1][2]

Experimental Protocols
The following protocols are based on the methodologies described in the primary literature

detailing the synthesis and evaluation of Antibacterial Agent 216.

Synthesis of 4-(5-pentadecyl-1,3,4-oxadiazol-2-
yl)pyridine
This protocol describes the synthesis of the title compound from isonicotinic acid hydrazide

(isoniazid) and palmitoyl chloride.

Materials:

Isonicotinic acid hydrazide

Palmitoyl chloride

Appropriate solvent (e.g., pyridine, dichloromethane)
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Standard laboratory glassware and purification apparatus (e.g., reflux condenser, filtration

equipment, recrystallization solvents)

Procedure:

Acylation: Dissolve isonicotinic acid hydrazide in a suitable solvent.

Add palmitoyl chloride dropwise to the solution while stirring.

The reaction mixture is typically heated under reflux for a specified period to ensure

complete reaction.

Work-up: After cooling, the reaction mixture is processed to isolate the crude product. This

may involve filtration to remove any solids and washing with appropriate solvents to remove

impurities.

Purification: The crude product is purified, commonly by recrystallization from a suitable

solvent system, to yield the final product, 4-(5-pentadecyl-1,3,4-oxadiazol-2-yl)pyridine.

In Vitro Antimycobacterial Activity Assay (Microplate
Alamar Blue Assay - MABA)
This colorimetric assay is a standard method for determining the minimum inhibitory

concentration (MIC) of compounds against Mycobacterium tuberculosis.

Materials:

Mycobacterium tuberculosis H37Rv strain

Middlebrook 7H9 broth supplemented with ADC (Albumin-Dextrose-Catalase)

Antibacterial Agent 216 (dissolved in a suitable solvent like DMSO)

Standard anti-TB drugs (e.g., isoniazid, rifampicin) for positive controls

Alamar Blue reagent

Sterile 96-well microplates
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Incubator (37°C)

Procedure:

Inoculum Preparation: A culture of M. tuberculosis H37Rv is grown to mid-log phase and

then diluted to a standardized concentration.

Compound Dilution: A serial dilution of Antibacterial Agent 216 is prepared in the microplate

wells containing Middlebrook 7H9 broth.

Inoculation: The standardized bacterial suspension is added to each well containing the test

compound. Control wells (no drug) are also included.

Incubation: The microplates are sealed and incubated at 37°C for a period of 5-7 days.

Alamar Blue Addition: After the incubation period, Alamar Blue reagent is added to each well.

Re-incubation: The plates are re-incubated for 24-48 hours.

MIC Determination: The MIC is determined as the lowest concentration of the compound that

prevents a color change of the Alamar Blue reagent from blue (no growth) to pink (growth).

Signaling Pathways and Experimental Workflows
Synthesis Workflow
The synthesis of 4-(5-pentadecyl-1,3,4-oxadiazol-2-yl)pyridine is a two-step process involving

the acylation of isoniazid followed by cyclodehydration to form the oxadiazole ring.

Isonicotinic Acid Hydrazide
(Isoniazid)

Acylation

Palmitoyl Chloride

Acylhydrazide Intermediate Cyclodehydration 4-(5-pentadecyl-1,3,4-oxadiazol-2-yl)pyridine
(Antibacterial Agent 216)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15568340?utm_src=pdf-body
https://www.benchchem.com/product/b15568340?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Synthetic pathway of Antibacterial Agent 216.

Proposed Mechanism of Action
The high lipophilicity of the pentadecyl chain is suggested to play a crucial role in the

compound's potent antimycobacterial activity. This lipophilicity likely facilitates the penetration

of the bacterial cell wall, allowing the molecule to reach its intracellular target(s).
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Caption: Proposed mechanism of action for Antibacterial Agent 216.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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